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Compound of Interest

Compound Name: Trichloro(octyl)silane

Cat. No.: B1218792 Get Quote

An In-depth Technical Guide to Trichloro(octyl)silane (CAS 5283-66-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trichloro(octyl)silane (CAS 5283-

66-9), also known as Octyltrichlorosilane (OTS). It is a versatile organosilicon compound widely

utilized for surface modification and as a coupling agent.[1][2] This document compiles its

chemical and physical properties, safety information, key applications, and representative

experimental methodologies.

Chemical and Physical Properties
The fundamental properties of Trichloro(octyl)silane are summarized in the tables below,

providing a clear reference for laboratory and research applications.

Table 1: Compound Identification
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Identifier Value

CAS Number 5283-66-9[1][3][4][5][6][7]

Synonyms
Octyltrichlorosilane, n-Octyltrichlorosilane[1][3]

[4][6][7][8]

Molecular Formula C₈H₁₇Cl₃Si[1][2][3][6]

Molecular Weight 247.67 g/mol [1][4][5][6]

EC Number 226-112-1[4][5][8]

MDL Number MFCD00000488[1][3][4][5]

InChI Key
RCHUVCPBWWSUMC-UHFFFAOYSA-N[4][5]

[7][8]

SMILES String CCCCCCCC--INVALID-LINK--(Cl)Cl[4][5][8][9]

Table 2: Physical and Chemical Data
Property Value

Appearance Colorless to light yellow liquid[1][2][3][10]

Odor Pungent, irritating[2][3][10]

Density 1.07 g/mL at 25 °C[1][4][5][8][9][10]

Boiling Point
225 - 227 °C[1] / 233 °C at 731 mmHg[4][5][7][8]

[9][10]

Refractive Index n20/D 1.447[1][4][5][8][9][10]

Flash Point 85 °C (185 °F) - closed cup[11][12]

Vapor Density >1 (vs. air)[4][5][7][8][9]

Solubility
Soluble in non-polar solvents (e.g., hexane,

toluene).[2] Reacts with water.[2][3][10]

Purity ≥97%[6][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemimpex.com/products/36453
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://www.krackeler.com/catalog/sigma/ALDRICH/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.scbt.com/p/trichloro-octyl-silane-5283-66-9
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4230621.htm
https://www.chemimpex.com/products/36453
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://www.krackeler.com/catalog/sigma/ALDRICH/235725
https://www.scbt.com/p/trichloro-octyl-silane-5283-66-9
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4230621.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.chemimpex.com/products/36453
https://www.solubilityofthings.com/trichlorooctylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://www.scbt.com/p/trichloro-octyl-silane-5283-66-9
https://www.chemimpex.com/products/36453
https://www.krackeler.com/catalog/sigma/ALDRICH/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.scbt.com/p/trichloro-octyl-silane-5283-66-9
https://www.krackeler.com/catalog/sigma/ALDRICH/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.chemimpex.com/products/36453
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://www.krackeler.com/catalog/sigma/ALDRICH/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.krackeler.com/catalog/sigma/ALDRICH/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4230621.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.krackeler.com/catalog/sigma/ALDRICH/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.scientificlabs.com/en/product/organic-and-printed-electronics/235725-100G
https://www.chemimpex.com/products/36453
https://www.solubilityofthings.com/trichlorooctylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://chemdad.com/index.php?c=article&id=5973
https://www.solubilityofthings.com/trichlorooctylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://chemdad.com/index.php?c=article&id=5973
https://www.chemimpex.com/products/36453
https://www.krackeler.com/catalog/sigma/ALDRICH/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.scientificlabs.com/en/product/organic-and-printed-electronics/235725-100G
https://chemdad.com/index.php?c=article&id=5973
https://www.chemimpex.com/products/36453
https://www.krackeler.com/catalog/sigma/ALDRICH/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4230621.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.scientificlabs.com/en/product/organic-and-printed-electronics/235725-100G
https://chemdad.com/index.php?c=article&id=5973
https://www.chemimpex.com/products/36453
https://www.krackeler.com/catalog/sigma/ALDRICH/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.scientificlabs.com/en/product/organic-and-printed-electronics/235725-100G
https://chemdad.com/index.php?c=article&id=5973
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.chemicalbook.com/msds/Octyltrichlorosilane.htm
https://www.krackeler.com/catalog/sigma/ALDRICH/235725
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4230621.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.scientificlabs.com/en/product/organic-and-printed-electronics/235725-100G
https://www.solubilityofthings.com/trichlorooctylsilane
https://www.solubilityofthings.com/trichlorooctylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://chemdad.com/index.php?c=article&id=5973
https://www.scbt.com/p/trichloro-octyl-silane-5283-66-9
https://www.sigmaaldrich.com/HK/zh/product/aldrich/235725
https://www.scientificlabs.com/en/product/organic-and-printed-electronics/235725-100G
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Safety and Hazard Information
Hazard Class Classification

GHS Pictogram GHS05 (Corrosion)[11]

Signal Word Danger[11]

Hazard Statements
H314: Causes severe skin burns and eye

damage[3][11]

Precautionary Statements
P280, P303+P361+P353, P304+P340+P310,

P305+P351+P338, P363, P405[11]

Reactivity

Reacts with water or moist air to produce heat

and corrosive hydrogen chloride gas.[3][7][10]

Corrosive to metals.[3][10][13]

Storage Class
8A - Combustible corrosive hazardous

materials[11]

Core Applications and Reactivity
Trichloro(octyl)silane's functionality stems from its dual chemical nature: a long, hydrophobic

octyl chain and a highly reactive trichlorosilyl headgroup. The hydrolysable trichlorosilyl groups

can form strong covalent bonds with hydroxyl (-OH) groups present on the surfaces of many

inorganic materials.[9]

Key applications include:

Surface Modification: It is highly effective for modifying the surfaces of materials like glass,

silicon, and metals to enhance properties such as hydrophobicity (water repellency) and

adhesion.[1][2][9] This is crucial in the coatings industry and for creating self-assembled

monolayers (SAMs).[1]

Silane Coupling Agent: In composite materials, it acts as a bridge to improve the bond

between organic polymers and inorganic substrates.[1][2] This is valuable in the automotive

and construction industries for manufacturing durable adhesives and sealants.[1]
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Biomedical Applications: It is used for surface treatments of medical devices and implants to

improve biocompatibility.[1][2]

Research and Electronics: OTS is used to modify silicon oxide surfaces in the fabrication of

pentacene organic field-effect transistors (OFETs).[4][9][10] It is also used as a functional

coating on catalyst supports for the decomposition of ozone and nitrogen dioxide.[4][9][10]

Experimental Protocols
While specific experimental parameters vary by application, the following sections detail

generalized methodologies for common procedures involving Trichloro(octyl)silane.

Protocol 1: General Purification by Fractional Distillation
For applications requiring very high purity, Trichloro(octyl)silane can be purified by repeated

fractionation under reduced pressure.

Methodology:

Assemble a fractional distillation apparatus, preferably a spinning band column or a glass

column with 15-20 theoretical plates packed with glass helices.[10]

Ensure the entire apparatus is completely dry to prevent hydrolysis of the silane.

Charge the distillation flask with Trichloro(octyl)silane.

Conduct the distillation under a vacuum (e.g., at 731 mmHg, the boiling point is 233 °C).[7]

[10]

Collect the fraction that distills at the correct temperature and pressure, discarding any initial

or final fractions.

The purity of the collected fractions can be verified by titrating a small, hydrolyzed sample

with a standard alkali solution to determine the chloride content.[10]

Store the purified product under an inert atmosphere (e.g., nitrogen or argon) in a tightly

sealed container to protect it from moisture.[13]
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Protocol 2: Surface Modification of a Silicon Wafer for
Hydrophobicity
This protocol describes a typical procedure for forming a self-assembled monolayer (SAM) of

OTS on a silicon substrate, rendering the surface hydrophobic.

Methodology:

Substrate Preparation:

Clean a silicon wafer by sonicating it in acetone, followed by isopropanol, for 10-15

minutes each to remove organic contaminants.

Rinse the wafer thoroughly with deionized water.

Generate hydroxyl groups on the surface by immersing the wafer in a piranha solution (a

3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 30 minutes. (Caution: Piranha

solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with

appropriate personal protective equipment).

Rinse the wafer copiously with deionized water and dry it under a stream of nitrogen gas.

Silanization:

Prepare a 1-5 mM solution of Trichloro(octyl)silane in a dry, non-polar solvent such as

anhydrous toluene or hexane in a glovebox or under an inert atmosphere.

Immerse the cleaned and dried silicon wafer into the OTS solution.

Allow the reaction to proceed for 1-2 hours at room temperature. The trichlorosilyl groups

will react with the surface hydroxyls.

Post-Reaction Cleaning:

Remove the wafer from the solution and rinse it with fresh anhydrous solvent (toluene or

hexane) to remove any non-covalently bonded silane molecules.
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Cure the wafer by baking it in an oven at 110-120 °C for 30-60 minutes to promote cross-

linking of the silane layer.

The resulting surface should be highly hydrophobic, which can be confirmed by measuring

the water contact angle.

Visualizations
Chemical Reaction Pathway
The primary reaction mechanism for Trichloro(octyl)silane in surface modification involves

hydrolysis followed by condensation.

Step 1: Hydrolysis

Step 2: Condensation on Surface

Trichloro(octyl)silane
(R-SiCl₃)

Octylsilanetriol
(R-Si(OH)₃)+

3 H₂O
(Water/Moisture)

3 HCl+

Substrate-OH
(Hydroxylated Surface)

Covalently Bonded Monolayer
(Substrate-O-Si-R)

R-Si(OH)₃ +

3 H₂O+

Click to download full resolution via product page

Caption: Reaction of Trichloro(octyl)silane with a hydroxylated surface.
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Experimental Workflow
The logical flow for a typical surface modification experiment is outlined below.

Start: Select Substrate

1. Substrate Cleaning
(e.g., Solvents, Sonication)

2. Surface Activation
(e.g., Piranha etch, Plasma)

3. Prepare Silane Solution
(Anhydrous Solvent)

4. Silanization Reaction
(Immerse Substrate)

5. Rinse Excess Silane

6. Curing Step
(Bake to cross-link)

7. Surface Analysis
(e.g., Contact Angle, AFM)

End: Modified Surface
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Click to download full resolution via product page

Caption: General workflow for substrate surface modification using OTS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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